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Compound of Interest

Compound Name: 18:0 LYSO-PE

Cat. No.: B3428790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-stearoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine (18:0 lyso-PE) is a lysophospholipid,

a class of signaling molecules derived from membrane phospholipids. These molecules play

crucial roles in a variety of cellular processes. Lysophospholipids, including 18:0 lyso-PE, and

their corresponding G protein-coupled receptors (GPCRs) have emerged as significant targets

in drug discovery and development due to their involvement in numerous physiological and

pathophysiological conditions such as cancer, fibrosis, and neurodegenerative diseases.[1][2]

Accurate and reproducible in vitro and in vivo studies rely on the correct preparation of stable,

well-characterized stock solutions of these lipid mediators. This document provides a detailed

protocol for the preparation of 18:0 lyso-PE stock solutions and summarizes its key

characteristics and biological functions.

Quantitative Data Summary
The physical and chemical properties of 18:0 lyso-PE are essential for its proper handling and

use in experimental settings. The following table summarizes key quantitative data.
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Property Value Reference(s)

Molecular Weight 481.60 g/mol

CAS Number 69747-55-3 [3]

Solubility

Ethanol: 2 mg/mL (4.15 mM)

with ultrasonication, warming,

and pH adjustment to 4 with

HCl, heated to 60°C.

Chloroform: Slightly soluble.

[4]

Storage (Solid Form) -20°C for up to 3 years. [1][5]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. It is

recommended to aliquot the

solution to avoid repeated

freeze-thaw cycles.

[1][4]

Experimental Protocols
Materials

18:0 Lyso-PE powder

Anhydrous Ethanol (200 proof)

Chloroform

1M Hydrochloric Acid (HCl)

Inert gas (e.g., Argon or Nitrogen)

Sterile, conical-bottom glass vials with PTFE-lined screw caps

Ultrasonic bath

Heating block or water bath
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Pipettes and sterile, filtered pipette tips

Protocol for Preparation of 18:0 Lyso-PE Stock Solution
in Ethanol (2 mg/mL)
This protocol is based on the solubility information provided by suppliers and is intended to

create a stable stock solution for use in aqueous-based biological systems.

Weighing the Lipid: In a sterile glass vial, accurately weigh the desired amount of 18:0 lyso-
PE powder. Perform this step in a controlled environment to minimize exposure to moisture

and contaminants.

Solvent Addition: Add the appropriate volume of anhydrous ethanol to achieve a final

concentration of 2 mg/mL. For example, to prepare 1 mL of a 2 mg/mL stock solution, add 1

mL of ethanol to 2 mg of 18:0 lyso-PE.

pH Adjustment: Add a small volume of 1M HCl to adjust the pH of the solution to

approximately 4. This step is crucial for enhancing the solubility of 18:0 lyso-PE in ethanol.

Warming and Sonication: Gently warm the solution to 60°C using a heating block or water

bath.[4] Following warming, place the vial in an ultrasonic bath and sonicate until the lipid is

completely dissolved.[4] Visually inspect the solution to ensure there are no visible particles.

Inert Gas Purging: To prevent oxidation of the lipid, purge the headspace of the vial with an

inert gas (argon or nitrogen) before sealing.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the lipid, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

glass vials.[1] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[1][4]

Signaling Pathway of 18:0 Lyso-PE
18:0 lyso-PE can exert its biological effects by acting as a ligand for specific G protein-coupled

receptors, notably the lysophosphatidic acid receptor 1 (LPA1).[6] The activation of LPA1 by

18:0 lyso-PE initiates a downstream signaling cascade that leads to various cellular

responses, including an increase in intracellular calcium.[6]
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Start

1. Weigh 18:0 lyso-PE
Powder

2. Add Anhydrous
Ethanol

3. Adjust pH to ~4
with HCl

4. Warm to 60°C and
Ultrasonicate to Dissolve

5. Purge with
Inert Gas

6. Aliquot into
Single-Use Vials

7. Store at -80°C or -20°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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